Cas no 951885-56-6 (4-(Ethylthio)-4'-iodobenzophenone)

• Product Name: 4-(Ethylthio)-4'-iodobenzophenone
• CAS No: 951885-56-6
• MF: C₁₅H₁₃IOS
• MW: 368.232595205307
• CID: 4722043
• Update Time: 2025-07-19

4-(Ethylthio)-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-(Ethylthio)-4'-iodobenzophenone
• (4-(Ethylthio)phenyl)(4-iodophenyl)methanone

• Inchi： 1S/C15H13IOS/c1-2-18-14-9-5-12(6-10-14)15(17)11-3-7-13(16)8-4-11/h3-10H,2H2,1H3
• InChI Key： TYDZTCCHLQMVIG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC(=CC=1)SCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Topological Polar Surface Area: 42.4

Additional information on 4-(Ethylthio)-4'-iodobenzophenone

Professional Introduction to 4-(Ethylthio)-4'-iodobenzophenone (CAS No. 951885-56-6)

4-(Ethylthio)-4'-iodobenzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 951885-56-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, characterized by its unique structural and electronic properties, has garnered attention due to its versatile applications in chemical biology and medicinal chemistry. The presence of both an ethylthio (-SCH₂CH₃) and an iodo (-I) substituent on a benzophenone backbone imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The benzophenone core is a well-documented scaffold in medicinal chemistry, frequently employed in the development of photodynamic therapy agents, antimicrobial agents, and other therapeutic compounds. The introduction of an iodine atom at the 4'-position enhances the electrophilicity of the molecule, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is pivotal in constructing biaryl systems. Meanwhile, the ethylthio group contributes to the molecule's nucleophilicity and can participate in sulfur-based transformations, offering multiple pathways for further functionalization.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(ethylthio)-4'-iodobenzophenone in constructing heterocyclic frameworks. For instance, researchers have leveraged this compound to develop novel thiazole derivatives, which exhibit promising biological activities. Thiazole scaffolds are widely recognized for their role in antimicrobial, antifungal, and anti-inflammatory drugs. The strategic placement of the ethylthio and iodo groups allows for controlled regioselective modifications, enabling the synthesis of structurally diverse thiazole analogs with tailored pharmacological properties.

In the context of photodynamic therapy (PDT), 4-(ethylthio)-4'-iodobenzophenone has been investigated as a precursor for photosensitizer molecules. PDT involves the use of light-activated compounds to generate reactive oxygen species (ROS), which can selectively target and destroy malignant cells. The benzophenone moiety is known for its strong absorption in the visible spectrum, making it an ideal candidate for light activation. Furthermore, the presence of electron-withdrawing groups like the iodine atom can modulate the excited-state properties of the molecule, enhancing its PDT efficacy.

The compound's reactivity also makes it a valuable tool in material science applications. For example, it has been employed in the synthesis of organic semiconductors and optoelectronic materials. The ability to undergo cross-coupling reactions allows for the construction of conjugated polymers with specific electronic characteristics. These polymers are essential components in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices.

From a medicinal chemistry perspective, 4-(ethylthio)-4'-iodobenzophenone serves as a key intermediate in drug discovery programs targeting neurological disorders. Benzophenone derivatives have shown potential as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The ethylthio group can be further modified to introduce pharmacophores that interact with specific enzymatic or receptor targets, enhancing drug potency and selectivity.

The synthesis of 4-(ethylthio)-4'-iodobenzophenone typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by thiolation steps. Advanced techniques such as transition-metal catalysis have been employed to improve reaction efficiency and minimize byproduct formation. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research and industrial applications.

Recent studies have also explored the use of 4-(ethylthio)-4'-iodobenzophenone in green chemistry initiatives. Researchers have focused on developing solvent-free or low-solvent reaction conditions to reduce environmental impact. Additionally, catalytic methods that employ recyclable or biodegradable catalysts have been investigated to promote sustainable chemical processes. Such efforts align with global trends toward greener pharmaceutical manufacturing practices.

The compound's versatility extends to its role as a building block in agrochemical research. Benzophenone derivatives have been explored for their potential as plant growth regulators and pest repellents. The ethylthio group can be modified to introduce bioactive moieties that interact with plant hormone pathways or insect nervous systems. This application underscores the broad utility of 4-(ethylthio)-4'-iodobenzphenone beyond traditional pharmaceuticals.

In conclusion, 4-(Ethylthio)-4'-iodobenzophenone (CAS No. 951885-56-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in synthetic chemistry, medicinal biology, material science, and agrochemistry. As research continues to uncover new methodologies and applications for this molecule, its importance is likely to grow further, solidifying its position as a cornerstone in modern chemical research.